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Compound of Interest |

Compound Name: ER-464195-01
CAS No.: 859218-37-4
Cat. No.: B15279959
Get Quote
. J

For researchers, scientists, and drug development professionals utilizing ER-464195-01,
ensuring its stability in solution is critical for reproducible and reliable experimental outcomes.
This technical support center provides comprehensive guidance on the long-term stability of
ER-464195-01, including frequently asked questions, troubleshooting guides, and detailed
experimental protocols to address common challenges encountered during its handling and
storage.

Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent for preparing stock solutions of ER-464195-01?

For initial stock solutions, high-quality, anhydrous dimethyl sulfoxide (DMSOQO) is recommended.
ER-464195-01 is soluble in DMSO at concentrations up to 10 mM.[1] For aqueous-based
experiments, further dilution of the DMSO stock solution into your aqueous buffer or cell culture
medium is advised. It is crucial to ensure the final DMSO concentration is kept low (typically
below 0.5%) to minimize potential solvent-induced effects on your biological system.

Q2: How should | store stock solutions of ER-464195-017
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For long-term storage, stock solutions of ER-464195-01 in DMSO should be stored at -20°C or
-80°C.[1] To maintain the integrity of the compound, it is best practice to aliquot the stock
solution into smaller, single-use volumes. This will help to avoid repeated freeze-thaw cycles
which can accelerate degradation. Ensure vials are tightly sealed to prevent the absorption of
water, which can compromise the stability of the compound in DMSO.

Q3: What is the shelf life of ER-464195-01 as a solid and in a stock solution?

When stored as a solid, protected from light and moisture at -20°C, ER-464195-01 is stable for
at least two years.[2] For stock solutions in DMSO stored at -80°C, a shelf life of up to six
months is generally recommended.[1] However, for sensitive experiments, it is advisable to use
freshly prepared solutions or to periodically check the purity of your stock solution.

Q4: Can | store diluted, aqueous solutions of ER-464195-017

Long-term storage of ER-464195-01 in aqueous solutions is not recommended. The stability of
the compound in aqueous media has not been extensively characterized and is likely to be
significantly lower than in anhydrous DMSO. For experiments requiring aqueous dilutions, it is
best to prepare them fresh from a DMSO stock solution on the day of use.

Troubleshooting Guide
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Issue

Possible Cause

Solution

Precipitation observed in stock

solution upon thawing.

The compound has low
solubility at colder
temperatures, or the DMSO
has absorbed water, reducing

its solvating capacity.

1. Gently warm the vial to room
temperature and vortex
thoroughly to ensure the
compound is fully redissolved
before use. 2. Centrifuge the
vial briefly to pellet any
undissolved material before
taking an aliquot. 3. For future
stock preparations, ensure the
use of high-quality, anhydrous
DMSO and tightly sealed vials.

Inconsistent or unexpected

experimental results.

The compound may have
degraded due to improper

storage or handling.

1. Verify the purity of your
stock solution using an
analytical technique such as
High-Performance Liquid
Chromatography (HPLC). 2. If
degradation is confirmed,
prepare a fresh stock solution
from solid material. 3. Review
your storage and handling
procedures to ensure they
align with the

recommendations.

Difficulty dissolving the solid

compound.

The compound may require
more vigorous agitation or a

larger volume of solvent.

1. Vortex the solution for an
extended period. 2. Gentle
warming (to no more than
37°C) and sonication can aid
in dissolution. 3. If solubility
issues persist, consider
preparing a more dilute stock

solution.
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Stability of ER-464195-01 in Solution: Summary of
Recommendations

While specific quantitative data on the long-term stability of ER-464195-01 in various solutions

is not publicly available, the following table summarizes the general recommendations based

on supplier information.

Storage Recommended
Form Solvent ) Notes
Temperature Duration
Store in a dry,
Solid - -20°C > 2 years[2] dark
environment.
Aliquot to avoid
freeze-thaw
] Anhydrous Upto6
Stock Solution -20°C cycles. Use
DMSO months[1] )
tightly sealed
vials.
Preferred for
longer-term
] Anhydrous Up to 6 ]
Stock Solution -80°C storage. Aliquot
DMSO months[1] ]
to avoid freeze-
thaw cycles.
Long-term
Aqueous Buffer / stability in
) o Prepare fresh for
Working Dilution Cell Culture 2-8°C aqueous
] each use ) )
Media solutions is not

established.

Experimental Protocols

For researchers wishing to conduct their own long-term stability studies on ER-464195-01, the

following protocols for a comprehensive stability assessment and a forced degradation study

are provided.
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Protocol 1: Long-Term Stability Assessment of ER-
464195-01 in DMSO

Objective: To determine the stability of ER-464195-01 in a DMSO stock solution over an
extended period under different storage conditions.

Materials:

ER-464195-01 solid

e Anhydrous DMSO (high purity)

e Amber glass vials with screw caps

¢ Analytical balance

o \ortex mixer

» Pipettes and sterile tips

e HPLC system with a UV detector

e C18 reverse-phase HPLC column

» HPLC-grade solvents (e.g., acetonitrile, water, formic acid)

Procedure:

e Stock Solution Preparation:

o Accurately weigh a sufficient amount of ER-464195-01 solid.

o Dissolve the solid in anhydrous DMSO to prepare a stock solution of a known
concentration (e.g., 10 mM).

o Ensure the compound is fully dissolved by vortexing.

» Aliquoting and Storage:
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o Aliquot the stock solution into multiple amber glass vials.

o Store the aliquots under the desired storage conditions (e.g., -20°C and -80°C).

o Designate a set of aliquots for each time point to be tested (e.g., 0, 1, 3, 6 months).

e Time-Zero Analysis:

o Immediately after preparation, analyze an aliquot of the stock solution using a validated
HPLC method to establish the initial purity and peak area (time-zero reference).

 Stability Testing at Designated Time Points:

o At each scheduled time point, retrieve one aliquot from each storage condition.

o Allow the aliquot to thaw completely and equilibrate to room temperature.

o Analyze the sample by HPLC under the same conditions as the time-zero analysis.

o Data Analysis:

o For each time point, compare the purity of the stored sample to the time-zero sample.

o Calculate the percentage of the parent compound remaining.

o Monitor for the appearance of any new peaks, which may indicate degradation products.
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Workflow for Long-Term Stability Testing of ER-464195-01.

Protocol 2: Forced Degradation Study of ER-464195-01

Objective: To identify potential degradation products and pathways of ER-464195-01 under

various stress conditions. This information is valuable for developing a stability-indicating

analytical method.

Materials:

* ER-464195-01 stock solution (in a solvent compatible with the stress conditions, e.g.,

acetonitrile/water)
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e Hydrochloric acid (HCI) solution (e.g., 0.1 M)

e Sodium hydroxide (NaOH) solution (e.g., 0.1 M)
e Hydrogen peroxide (H202) solution (e.g., 3%)

o Temperature-controlled oven or water bath

e Photostability chamber

e HPLC or LC-MS system

Procedure:

o Sample Preparation: Prepare solutions of ER-464195-01 at a known concentration in a
suitable solvent.

e Acid Hydrolysis:
o Mix the ER-464195-01 solution with an equal volume of 0.1 M HCI.

o Incubate the mixture at an elevated temperature (e.g., 60°C) for a defined period (e.g., 24
hours).

o Neutralize the solution with NaOH before analysis.
o Base Hydrolysis:
o Mix the ER-464195-01 solution with an equal volume of 0.1 M NaOH.
o Incubate at room temperature or a slightly elevated temperature for a defined period.
o Neutralize the solution with HCI before analysis.
o Oxidative Degradation:
o Mix the ER-464195-01 solution with a 3% H20:2 solution.

o Store the mixture at room temperature, protected from light, for a defined period.
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e Thermal Degradation:

o Expose a solution of ER-464195-01 to a high temperature (e.g., 80°C) for a defined
period.

o Also, test the thermal stability of the solid compound.

o Photostability:
o Expose a solution of ER-464195-01 to a light source according to ICH Q1B guidelines.
o Keep a control sample in the dark.

e Analysis:

o Analyze all stressed samples, along with an unstressed control, by a suitable analytical
method such as HPLC or LC-MS to identify and quantify any degradation products.
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Conceptual Diagram of a Forced Degradation Study.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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